
Essential Safety Protocols: Personal Protective
Equipment for Handling Sativex

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sativex

Cat. No.: B1676899 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Sativex (nabiximols). Adherence to proper personal

protective equipment (PPE) protocols is critical to mitigate risks associated with exposure to its

active components, delta-9-tetrahydrocannabinol (THC) and cannabidiol (CBD), as well as the

ethanol and propylene glycol excipients.[1][2][3] A thorough hazard assessment of laboratory

procedures is the necessary first step to determine the specific PPE required.[4]

Core Recommended Personal Protective Equipment
A baseline of recommended PPE for handling Sativex includes comprehensive protection for

the skin, eyes, and respiratory system.

Skin and Body Protection: To prevent dermal contact with cannabinoids and solvents,

appropriate skin protection is essential.[5]

Gloves: Nitrile gloves are commonly recommended for handling cannabis-related

materials and associated chemicals.[4] For activities with a higher risk of splash or

prolonged contact, double-gloving may be advisable. It is critical to consult the glove

manufacturer's specifications for chemical resistance to ethanol. Gloves should be

changed regularly (e.g., every 30 minutes or when contact is suspected) as permeation is

time-dependent.[6]

Lab Coats/Gowns: A clean lab coat or disposable gown should be worn to protect clothing

and skin from potential splashes.[4][5] For procedures with a significant risk of splashing, a
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poly-coated, fluid-resistant gown offers enhanced protection.[7]

Sleeves and Shoe Covers: For extensive handling operations, protective sleeves and

shoe covers can prevent contamination of arms and tracking of materials outside the work

area.[4][5]

Eye and Face Protection: Eye and face protection must be worn whenever there is a risk of

splashes, flying particles, or aerosols containing Sativex.[8][9]

Safety Goggles: Chemical splash goggles should be worn to provide a seal around the

eyes, protecting against splashes from any direction.[9]

Face Shield: When there is a significant risk of splashing, a face shield should be worn in

addition to safety goggles to protect the entire face.[5][10]

Respiratory Protection: The need for respiratory protection depends on the procedure and

the potential for generating aerosols.

Most routine handling of Sativex oral spray in a well-ventilated area may not require

respiratory protection. However, any procedure that could generate aerosols (e.g.,

sonication, vortexing, or cleaning up large spills) necessitates it.[8]

An N95 respirator can minimize exposure to airborne particulates like mold or dust, while a

respirator with chemical cartridges may be required for significant solvent vapor exposure.

[6][11] A proper fit test is essential for ensuring respirator efficacy.[5]

Data Presentation: Recommended PPE for Sativex
Handling Scenarios
The selection of PPE is contingent on the specific tasks being performed. The following table

summarizes recommended PPE levels for different laboratory scenarios. Note that quantitative

data such as specific glove breakthrough times for Sativex are not readily available in public

literature and must be obtained from the PPE manufacturer.
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Laboratory

Activity
Risk Level

Recommend

ed Gloves

Body

Protection

Eye/Face

Protection

Respiratory

Protection

Receiving

and Storage
Low

Single pair of

nitrile gloves
Lab coat

Safety

glasses

Not typically

required

Small Volume

Pipetting (in

fume hood)

Low-

Moderate

Single pair of

nitrile gloves
Lab coat

Chemical

splash

goggles

Not typically

required

Sample

Preparation

(e.g., dilution,

mixing)

Moderate

Double pair

of nitrile

gloves

Lab coat or

disposable

gown

Chemical

splash

goggles

Recommend

ed if not in a

certified

chemical

fume hood

Aerosol-

Generating

Procedures

(e.g.,

sonicating,

vortexing)

High

Double pair

of nitrile

gloves

Fluid-

resistant

disposable

gown

Goggles and

face shield

N95 or higher

rated

respirator (fit-

tested)

Large Volume

Transfers

(>1L)

High

Double pair

of nitrile

gloves

Fluid-

resistant

disposable

gown with

sleeves

Goggles and

face shield

N95 or higher

rated

respirator (fit-

tested)

Spill Cleanup High

Double pair

of chemical-

resistant

nitrile gloves

Fluid-

resistant

disposable

gown or

coveralls

Goggles and

face shield

Chemical

cartridge

respirator

Operational and Disposal Plans
Procedural Plan: Donning and Doffing PPE
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The correct sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent

self-contamination.[4]

Donning Sequence (Putting On):

Gown: Put on a clean lab coat or disposable gown, ensuring it is securely fastened.

Mask or Respirator: If required, secure the mask or respirator to your face, ensuring a proper

seal.

Goggles or Face Shield: Put on eye and face protection.

Gloves: Don gloves last, ensuring the cuffs overlap the sleeves of the gown.

Doffing Sequence (Taking Off):

Gloves: Remove gloves first. Peel them off from the cuff, turning them inside out without

touching the exterior with bare skin.

Gown: Remove the gown by unfastening it and rolling it down from the shoulders, turning it

inside out as it is removed.

Goggles or Face Shield: Remove eye and face protection from the back of the head.

Mask or Respirator: Remove the mask or respirator from the back of the head.

Hand Hygiene: Immediately and thoroughly wash your hands with soap and water after

removing all PPE.

Disposal Plan
All disposable PPE that has come into contact with Sativex should be considered

contaminated chemical waste.[4][10]

Segregation: Contaminated PPE must be segregated from regular laboratory trash.[10]

Collection: Place all used disposable gloves, gowns, shoe covers, and other contaminated

items into a designated, clearly labeled, and sealed chemical waste container.
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Disposal: Dispose of the waste according to your institution's and local environmental

regulations for chemical waste. Do not mix solid and liquid waste streams.[10]

Mandatory Visualization
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Planning & Assessment

PPE Selection

Operational Procedure

Waste Management

Start: Handling Sativex

1. Conduct Hazard Assessment
(Volume, Procedure, Aerosol Risk)

Low Risk
(e.g., small transfers in hood)

Low Potential
for Exposure

High Risk
(e.g., spill, aerosol generation)

High Potential
for Exposure

Baseline PPE:
- Nitrile Gloves

- Lab Coat
- Goggles

Enhanced PPE:
- Double Nitrile Gloves
- Fluid-Resistant Gown

- Goggles & Face Shield
- Respirator (N95+)

2. Don PPE
(Gown -> Mask -> Goggles -> Gloves)

3. Perform Laboratory Task

4. Doff PPE
(Gloves -> Gown -> Goggles -> Mask)

5. Wash Hands Thoroughly

6. Dispose of Contaminated PPE
as Chemical Waste

Click to download full resolution via product page

Caption: Workflow for PPE Selection, Use, and Disposal when Handling Sativex.
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Experimental Protocols: General Methodology for
PPE Efficacy Testing
While specific experimental data for Sativex is not publicly available, a general protocol can be

established to evaluate the efficacy of PPE, such as gloves, against its components based on

standardized testing methods.

Objective: To determine the permeation resistance of a specific glove material to Sativex.

Reference Method: This protocol is based on the principles of ASTM D6978-05, "Standard

Practice for Assessment of Resistance of Medical Gloves to Permeation by Chemotherapy

Drugs," which can be adapted for other hazardous substances.

Methodology:

Material and Chemical Preparation:

Select the glove material to be tested (e.g., 4 mil nitrile, 8 mil nitrile).

Cut a specimen from the palm or cuff area of the glove.

Use Sativex as the "challenge" chemical. The specific lot number and concentration of

THC, CBD, and ethanol should be recorded.

Permeation Cell Setup:

Mount the glove specimen in a permeation cell, which separates the specimen into two

chambers.

The "challenge" side of the cell is filled with Sativex, exposing the exterior surface of the

glove material.

The "collection" side is filled with a collection medium (e.g., a buffer solution or solvent)

that will continuously be analyzed.

Permeation Measurement:
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At timed intervals, a sample of the collection medium is drawn and analyzed for the

presence of the active components (THC and CBD) and ethanol.

High-Performance Liquid Chromatography (HPLC) is a suitable analytical method for

detecting and quantifying THC and CBD. Gas Chromatography (GC) can be used for

ethanol.

The analysis continues until the chemical is detected in the collection medium or the test

duration is complete (e.g., 240 minutes).

Data Analysis and Interpretation:

Breakthrough Detection Time: The primary result is the time elapsed from the initial

contact of Sativex with the glove material until the chemical is detected on the collection

side at a standardized rate (e.g., 0.01 µg/cm²/min).

Permeation Rate: The steady-state permeation rate can also be calculated to understand

how quickly the substance moves through the material after breakthrough.

A longer breakthrough time indicates greater protection. This data allows for the

establishment of safe usage times for specific gloves when handling Sativex.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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